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Introduction

MLT-231 is a potent and highly selective allosteric inhibitor of the Mucosa-Associated Lymphoid
Tissue Lymphoma Translocation Protein 1 (MALT1).[1][2][3] MALTL1 is a key component of the
CARD11-BCL10-MALT1 (CBM) signalosome complex, which plays a crucial role in the
activation of the NF-kB signaling pathway upon antigen receptor stimulation in lymphocytes.[1]
[4][5][6] Dysregulation of the MALT1-mediated NF-kB pathway is implicated in certain types of
lymphomas and autoimmune diseases.[7] MLT-231 exerts its inhibitory effect by preventing the
proteolytic activity of MALT1, which is essential for the cleavage of its substrates, including
BCL10, and subsequent NF-kB activation.[1][2] These application notes provide detailed
protocols for the preparation and use of MLT-231 stock solutions in cell culture experiments.

Data Presentation

Table 1: Physicochemical and In Vitro Properties of MLT-231
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Property Value Reference

Molecular Weight 469.85 g/mol [1]

Formula C19H19CIF3N70O2 [1]

Appearance White to off-white solid [1]

Purity >98% [8]

Solubility in DMSO > 19 mM; 110 mg/mL (requires (Ol10]
sonication)

ICso (MALT1) 9 nM [1][21[3]

ICs0 (BCL10 cleavage) 160 nM [1][2]

-20°C for 3 years; 4°C for 2
Storage (Powder)

[1]

years
Storage (Stock Solution in -80°C for 6 months; -20°C for 1 1]
DMSO) month

Signaling Pathway

MLT-231 allosterically inhibits MALT1, a critical component of the CBM complex. This complex

is essential for transducing signals from antigen receptors to the NF-kB pathway. Upon
receptor stimulation, CARMAL (CARD11) is activated and recruits BCL10 and MALT1. This
proximity facilitates the recruitment of TRAF6, an E3 ubiquitin ligase, leading to the

ubiquitination of several components, including MALT1 itself, and subsequent activation of the

IKK complex. The IKK complex then phosphorylates IkBa, leading to its degradation and the

release of NF-kB dimers, which translocate to the nucleus to initiate the transcription of target

genes. MLT-231's inhibition of MALT1's proteolytic activity disrupts this cascade.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://www.medkoo.com/products/41975
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://www.researchgate.net/figure/Regulation-of-the-NF-kB-signaling-pathway-by-MALT1-and-BIRC3-MALT1-a-Overview-of_fig4_320016937
https://file.glpbio.com/quotepdf/product.php?token=1HHOVdZf32zUxfOzYhgVlCyQFVR9Hoe814bBxYN-dcduQZZ_91AwW7h6Xj1gImwN8V-_ibsaO4r2m_7hUo5lQQHPzcLw4sZt3MtB-LZYgBJBSvW2AkbkVUHLaknoSKuYecIS72ocNQYhH
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://www.medchemexpress.com/mlt-231.html
https://www.medchemexpress.com/Targets/MALT1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://www.medchemexpress.com/mlt-231.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2926749/
https://www.benchchem.com/product/b8146324?utm_src=pdf-body
https://www.benchchem.com/product/b8146324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Membrane

Antigen Receptor

Activation

Cytoplasm

CARMA1
(CARD11)

|
I
Bindling i Allosteric Inhibition
|
I
MALTL [f

Recruitment
/

A
TRAF6
Activation
\/

IKK Complex

Phosphorylation

IKBa-NF-kB

Release

NF-kB

Translocation &
Activation

Nudleus
\/

Target Gene
Transcription

Click to download full resolution via product page

Figure 1: MLT-231 inhibits the MALT1-mediated NF-kB signaling pathway.
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Experimental Protocols

1. Preparation of a 10 mM MLT-231 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MLT-231, a commonly
used starting concentration for small molecule inhibitors.

Materials:

MLT-231 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

e Pre-warm MLT-231: Allow the vial of MLT-231 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

o Calculate the required volume of DMSO:
o The molecular weight of MLT-231 is 469.85 g/mol .

o To prepare a 10 mM (0.010 mol/L) solution, you will need to dissolve 4.6985 mg of MLT-
231in 1 mL of DMSO.

o Calculation: (0.010 mol/L) * (469.85 g/mol ) = 4.6985 g/L = 4.6985 mg/mL.
o Dissolution:

o Carefully weigh the desired amount of MLT-231 powder and place it in a sterile
microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube.
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o Vortex the tube for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15
minutes.[9][10] Gentle warming to 37°C can also aid dissolution.[9]

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by filtering through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

2. Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the 10 mM MLT-231 stock solution to final working
concentrations for treating cells in culture. It is crucial to maintain a low final concentration of
DMSO (typically below 0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[11]

Materials:

e 10 mM MLT-231 stock solution in DMSO

« Sterile cell culture medium appropriate for your cell line

 Sterile microcentrifuge tubes or a 96-well plate for serial dilutions
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM MLT-231 stock solution at room
temperature.

o Serial Dilutions (Example for a final concentration of 1 yuM):
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o Intermediate Dilution: Prepare an intermediate dilution of the stock solution in cell culture
medium. For example, to make a 100 uM intermediate solution, dilute the 10 mM stock
1:100 (e.g., add 1 pL of 10 mM stock to 99 pL of cell culture medium). Mix well by gentle

pipetting.

o Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture
vessel to achieve the desired final concentration. For example, to achieve a 1 uM final
concentration from a 100 pM intermediate stock, you would perform a 1:100 dilution into
the final culture volume (e.g., add 10 pL of 100 uM intermediate solution to 990 pL of cell
culture medium in a well).

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is below 0.1%. For the example above, the final DMSO concentration would be
0.01%.

o Control: Always include a vehicle control in your experiments, which consists of cells treated
with the same final concentration of DMSO as the highest concentration of MLT-231 used.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using MLT-231 in a
cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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